N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C13H10N2OS2/c1-8-6-14-13(18-8)15-12(16)10-7-17-11-5-3-2-4-9(10)11/h2-7H,1H3,(H,14,15,16)
• InChI Key: ZGRKQEXKEGGKFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=CSC3=CC=CC=C32
• Molecular Formula: C13H10N2OS2
• Molecular Weight: 274.4 g/mol

Description

N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide, also known as MBX-8025, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. This compound belongs to a class of compounds known as selective peroxisome proliferator-activated receptor delta (PPARδ) agonists. PPARδ is a nuclear receptor that plays a crucial role in regulating lipid and glucose metabolism, inflammation, and cellular differentiation.

Mechanism of Action

N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide exerts its therapeutic effects by selectively activating PPARδ, a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism, inflammation, and cellular differentiation. Activation of PPARδ by N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide leads to increased fatty acid oxidation, reduced inflammation, and improved insulin sensitivity. In addition, activation of PPARδ by N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide has been shown to promote the differentiation of stem cells into brown adipocytes, which are involved in thermogenesis and energy expenditure.
Biochemical and Physiological Effects
N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide has been shown to have several biochemical and physiological effects in animal models and human subjects. These effects include improved lipid metabolism, reduced inflammation, improved insulin sensitivity, and cardioprotective effects. In addition, N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide has been shown to promote the differentiation of stem cells into brown adipocytes, which are involved in thermogenesis and energy expenditure.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide in lab experiments is its high selectivity for PPARδ. This allows researchers to study the specific effects of PPARδ activation without interfering with other nuclear receptors. In addition, N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide has been shown to have good bioavailability and pharmacokinetic properties, making it suitable for in vivo studies. However, one of the limitations of using N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide is its relatively high cost compared to other PPARδ agonists.

Future Directions

Several future directions for research on N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide are possible. One area of research could focus on the potential therapeutic applications of N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide in cancer. PPARδ has been shown to play a role in the regulation of cell proliferation and differentiation, and activation of PPARδ by N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide may have anti-cancer effects. Another area of research could focus on the potential use of N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide in the treatment of neurodegenerative diseases such as Alzheimer's disease. PPARδ has been shown to play a role in the regulation of neuroinflammation and oxidative stress, and activation of PPARδ by N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide may have neuroprotective effects. Finally, future research could focus on the development of more potent and selective PPARδ agonists based on the structure of N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide.

Scientific Research Applications

N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases including metabolic disorders, cardiovascular diseases, and cancer. Several preclinical studies have demonstrated that N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide can improve insulin sensitivity, reduce inflammation, and promote lipid metabolism in animal models of metabolic disorders such as obesity and type 2 diabetes. In addition, N-(5-methyl-1,3-thiazol-2-yl)-1-benzothiophene-3-carboxamide has been shown to have cardioprotective effects by reducing oxidative stress and improving vascular function in animal models of cardiovascular diseases such as atherosclerosis.